Cas no 24246-15-9 (2,1-Benzisothiazole, 4,7-dibromo-)

• Product Name: 2,1-Benzisothiazole, 4,7-dibromo-
• CAS No: 24246-15-9
• MF: C₇H₃Br₂NS
• MW: 292.978418588638
• CID: 3918376
• PubChem ID: 134103471
• Update Time: 2025-04-22

2,1-Benzisothiazole, 4,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole, 4,7-dibromo-
• 4,7-Dibromo-2,1-benzisothiazole
• 24246-15-9
• DTXSID501304820

• Inchi： 1S/C7H3Br2NS/c8-5-1-2-6(9)7-4(5)3-11-10-7/h1-3H
• InChI Key： UMOFHXXVNIUOTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CSN=2)Br

Computed Properties

• Exact Mass: 292.83325g/mol
• Monoisotopic Mass: 290.83530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų